N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: N-(2-methoxyphenyl)-3-[4-[(4-methylphenyl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C23H24N2O4S/c1-17-7-12-19(13-8-17)25-30(27,28)20-14-9-18(10-15-20)11-16-23(26)24-21-5-3-4-6-22(21)29-2/h3-10,12-15,25H,11,16H2,1-2H3,(H,24,26)
• InChI Key: JVFCXMXGGMZEIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)CCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide, commonly known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. HDAC inhibitors have been widely studied for their potential therapeutic applications in cancer treatment and other diseases. MS-275 has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions will be discussed in

Mechanism of Action

MS-275 inhibits the activity of N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes, which are responsible for the deacetylation of histones. Histone acetylation is a post-translational modification that plays a crucial role in the regulation of gene expression. Acetylation of histones is associated with transcriptional activation, whereas deacetylation is associated with transcriptional repression. By inhibiting N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes, MS-275 promotes the accumulation of acetylated histones, which leads to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects
MS-275 has been shown to induce various biochemical and physiological effects in cancer cells. It induces cell cycle arrest at the G1 phase, which prevents cancer cells from proliferating. It also induces apoptosis, which leads to the death of cancer cells. MS-275 has been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients and oxygen to tumors. In addition, MS-275 has been shown to enhance the immune response against cancer cells by increasing the expression of major histocompatibility complex (MHC) class I molecules.

Advantages and Limitations for Lab Experiments

MS-275 has several advantages for lab experiments. It is a potent and selective N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitor, which makes it a valuable tool for studying the role of N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes in cancer and other diseases. It has also shown good pharmacokinetic properties in preclinical studies, which makes it a promising candidate for clinical development. However, MS-275 has some limitations for lab experiments. It has low solubility in water, which makes it difficult to formulate for in vivo studies. It also has off-target effects on non-N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the development of MS-275 and other N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitors. One direction is the development of combination therapies that target multiple pathways involved in cancer progression. N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitors have been shown to synergize with other anticancer agents, such as chemotherapy and immunotherapy, and may enhance their efficacy. Another direction is the development of more selective N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitors that target specific isoforms of N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes. This may reduce the off-target effects of N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitors and improve their safety profile. Finally, the development of biomarkers that predict the response to N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide inhibitors may help to identify patients who are most likely to benefit from these therapies.

Scientific Research Applications

MS-275 has been extensively studied for its potential therapeutic applications in cancer treatment. It has shown anticancer activity in various preclinical models, including leukemia, lymphoma, breast, lung, colon, and prostate cancer. MS-275 exerts its anticancer effects by inhibiting N-(2-methoxyphenyl)-3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide enzymes, which leads to the accumulation of acetylated histones and the activation of tumor suppressor genes. In addition, MS-275 has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells.